3,5-DIHYDROXY-4-PHENYLISOXAZOLE HEMIHYDRATE
3,5-DIHYDROXY-4-PHENYLISOXAZOLE HEMIHYDRATE
Brand Name:
Vulcanchem
CAS No.:
111943-85-2
VCID:
VC0058611
InChI:
InChI=1S/2C9H7NO3.H2O/c2*11-8-7(9(12)13-10-8)6-4-2-1-3-5-6;/h2*1-5,12H,(H,10,11);1H2
SMILES:
C1=CC=C(C=C1)C2=C(ONC2=O)O.C1=CC=C(C=C1)C2=C(ONC2=O)O.O
Molecular Formula:
C18H16N2O7
Molecular Weight:
372.3 g/mol
3,5-DIHYDROXY-4-PHENYLISOXAZOLE HEMIHYDRATE
CAS No.: 111943-85-2
Main Products
VCID: VC0058611
Molecular Formula: C18H16N2O7
Molecular Weight: 372.3 g/mol
| CAS No. | 111943-85-2 |
|---|---|
| Product Name | 3,5-DIHYDROXY-4-PHENYLISOXAZOLE HEMIHYDRATE |
| Molecular Formula | C18H16N2O7 |
| Molecular Weight | 372.3 g/mol |
| IUPAC Name | 5-hydroxy-4-phenyl-1,2-oxazol-3-one;hydrate |
| Standard InChI | InChI=1S/2C9H7NO3.H2O/c2*11-8-7(9(12)13-10-8)6-4-2-1-3-5-6;/h2*1-5,12H,(H,10,11);1H2 |
| Standard InChIKey | XWDKLCUGBPFJQA-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2=C(ONC2=O)O.C1=CC=C(C=C1)C2=C(ONC2=O)O.O |
| Canonical SMILES | C1=CC=C(C=C1)C2=C(ONC2=O)O.C1=CC=C(C=C1)C2=C(ONC2=O)O.O |
| PubChem Compound | 2740301 |
| Last Modified | Nov 11 2021 |
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